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Compound of Interest

Compound Name: Bromoiodomethane

Cat. No.: B1195271

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Bromoiodomethane (CH2zBrl). Adherence to
these procedures is vital for ensuring a safe laboratory environment.

Understanding the Hazards

Bromoiodomethane is a hazardous chemical that requires careful handling. It is classified as
a corrosive and irritant substance that can cause skin irritation, serious eye damage, and
respiratory irritation.[1][2][3]

Hazard Classification:

Hazard Class Category GHS Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

. o H318: Causes serious eye
Serious Eye Damage/Irritation 1

damage[1]

o . H335: May cause respiratory
Specific Target Organ Toxicity 3

irritation[1]

Physical and Chemical Properties:
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Property Value

Molecular Formula CH2Brl[1]

Molecular Weight 220.84 g/mol [1]

Appearance Colorless to pale yellow liquid[4]
Density 2.93 g/mL at 25 °CJ[5]

Boiling Point 138-141 °CI[5]

N Soluble in organic solvents, limited solubility in
Solubility ter(d]
water

Personal Protective Equipment (PPE)

The correct use of Personal Protective Equipment is the primary defense against exposure to
Bromoiodomethane.

Recommended PPE for Handling Bromoiodomethane:
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Body Part

PPE

Specification

Eyes/Face

Safety Goggles / Face Shield

Chemical splash goggles are
required. A face shield must be
worn over safety glasses when

there is a risk of splashing.[3]

[5][6]

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
suitable. Always inspect gloves

for damage before use.[7]

Respiratory

Respirator

Use a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors,
especially when working
outside of a fume hood or in

poorly ventilated areas.[5]

Body

Lab Coat / Apron

A chemical-resistant lab coat
or apron is mandatory to
protect skin and clothing from
splashes.[3][7][8]

Safe Handling and Storage Procedures

Handling:

Storage:

Always work in a well-ventilated area, preferably within a chemical fume hood.[3][9]
Avoid direct contact with the substance. Do not breathe in mist or vapors.[2][9]
Thoroughly wash your hands and any exposed skin after handling.[9]

Do not eat, drink, or smoke in the laboratory or areas where chemicals are handled.
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» Store Bromoiodomethane in a tightly sealed, original container in a cool, dry, and well-
ventilated location.[3][9]

» Keep it segregated from incompatible materials, which include strong oxidizing agents,
strong bases, and metals.[9]

e Ensure the storage area is secure and locked.[3]
Emergency and Spill Response
Immediate and appropriate action is critical in the event of a spill or exposure.

Workflow for Bromoiodomethane Spill Response:
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Immediate Actions

1. Evacuate Immediate Area

2. Alert Others & Supervisor

3. Isolate the Spill Area

Spill Cleanup (witvl appropriate PPE)

4. Contain the Spill with Inert Absorbent

l

5. Collect Absorbed Material

:

6. Decontaminate the Area

Waste IDisposal

7. Package Waste in a Labeled, Sealed Container

8. Dispose as Hazardous Waste via EHS

Click to download full resolution via product page

Caption: Workflow for responding to a Bromoiodomethane spill.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1195271?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

First Aid Measures:

e Inhalation: Immediately move the affected person to an area with fresh air. If breathing is
difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[2]

» Skin Contact: Remove all contaminated clothing. Wash the affected skin area thoroughly
with soap and plenty of water. If skin irritation persists, consult a physician.[2]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. Remove contact lenses if it is safe to do so.
Seek immediate medical attention.[2]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2]

Disposal Plan

All waste containing Bromoiodomethane must be treated as hazardous waste.

» Containerization: Collect all contaminated materials, including absorbent materials from spills
and used PPE, in a designated, properly labeled, and sealed container.[9]

o Labeling: The waste container must be clearly marked as "Hazardous Waste" and include
the chemical name "Bromoiodomethane".[9]

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. Do not pour Bromoiodomethane down the drain or discard it with regular trash.

[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromoiodomethane | CH2Brl | CID 68407 - PubChem [pubchem.ncbi.nlm.nih.gov]
chemicalbook.com [chemicalbook.com]
Bromoiodomethane | CAS#: 557-68-6 | lofina [iofina.com]

1.
2.
3.
e 4. CAS 557-68-6: Bromoiodomethane | CymitQuimica [cymitquimica.com]
5. JREFR KT 97% | Sigma-Aldrich [sigmaaldrich.com]

6.

Personal Protective Equipment in Chemistry | Environmental Health and Safety
[ehs.dartmouth.edu]

e 7. learning-center.homesciencetools.com [learning-center.homesciencetools.com]

o 8. Personal Protective Equipment | Department of Chemistry and Biochemistry
[chemistry.osu.edu]

e 9. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Bromoiodomethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119527 1#personal-protective-equipment-for-
handling-bromoiodomethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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